Cas no 62499-61-0 (2(1H)-Quinazolinone, 6,7-dimethoxy-4-(4-methoxyphenyl)-)

• Product name: 2(1H)-Quinazolinone, 6,7-dimethoxy-4-(4-methoxyphenyl)-
• CAS No: 62499-61-0
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 442590
• PubChem ID: 71385821

2(1H)-Quinazolinone, 6,7-dimethoxy-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone, 6,7-dimethoxy-4-(4-methoxyphenyl)-
• 6,7-dimethoxy-4-(4-methoxyphenyl)-1H-quinazolin-2-one
• 6,7-Dimethoxy-4-(4-methoxyphenyl)quinazolin-2(1H)-one
• DTXSID10808034
• 62499-61-0

• Inchi： InChI=1S/C17H16N2O4/c1-21-11-6-4-10(5-7-11)16-12-8-14(22-2)15(23-3)9-13(12)18-17(20)19-16/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： SRMHMFJRMPFTSG-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=NC(=O)NC3=CC(=C(C=C32)OC)OC

Computed Properties

• Exact Mass: 312.11108
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15